Cas no 2227672-31-1 (4-amino-5-(3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 4-amino-5-(3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one
• CAS No: 2227672-31-1
• MF: C₁₃H₁₇FN₂O
• MW: 236.285286664963
• CID: 6482545
• PubChem ID: 165600719
• Update Time: 2025-10-29

4-amino-5-(3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one
• 2227672-31-1
• EN300-1635526

• Inchi： 1S/C13H17FN2O/c1-8(2)16-12(17)7-11(15)13(16)9-4-3-5-10(14)6-9/h3-6,8,11,13H,7,15H2,1-2H3/t11-,13+/m0/s1
• InChI Key： ZHLSCTANMAMCGU-WCQYABFASA-N
• SMILES： FC1=CC=CC(=C1)[C@@H]1[C@H](CC(N1C(C)C)=O)N

Computed Properties

• Exact Mass: 236.13249133g/mol
• Monoisotopic Mass: 236.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-amino-5-(3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one

Comprehensive Overview of 4-amino-5-(3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2227672-31-1)

The compound 4-amino-5-(3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2227672-31-1) is a structurally unique pyrrolidinone derivative that has garnered significant attention in pharmaceutical and chemical research. With its fluorophenyl and propan-2-yl substituents, this molecule exhibits potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its pyrrolidin-2-one core is a common scaffold in bioactive molecules, making it a subject of interest for researchers exploring structure-activity relationships (SAR).

Recent trends in scientific literature highlight the growing demand for fluorinated compounds, as the introduction of fluorine atoms often enhances metabolic stability and bioavailability. The 3-fluorophenyl group in this compound aligns with this trend, potentially improving its pharmacokinetic properties. Additionally, the 4-amino functionality opens avenues for further derivatization, enabling the synthesis of analogs with tailored biological activities. This flexibility makes CAS No. 2227672-31-1 a valuable intermediate in medicinal chemistry.

From a synthetic perspective, the preparation of 4-amino-5-(3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one involves multi-step organic transformations, including palladium-catalyzed cross-coupling and reductive amination. Researchers often optimize these protocols to achieve higher yields and purity, as discussed in recent peer-reviewed journals. The compound's chiral center also raises questions about enantioselective synthesis, a hot topic in asymmetric catalysis.

In the context of drug discovery, this molecule has been explored for its potential interactions with G-protein-coupled receptors (GPCRs) and kinase targets. Computational studies, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, have been employed to predict its binding affinity and selectivity. These in silico approaches are increasingly popular among researchers seeking to reduce experimental costs and accelerate lead optimization.

Another area of interest is the compound's potential role in addressing neurodegenerative diseases, a pressing global health concern. Its pyrrolidinone scaffold resembles that of known neuroprotective agents, sparking investigations into its efficacy against targets like amyloid-beta aggregation or tau protein phosphorylation. Such studies align with the broader search for disease-modifying therapies in Alzheimer's and Parkinson's research.

From a commercial standpoint, CAS No. 2227672-31-1 is available through specialized chemical suppliers, often listed under categories like pharmaceutical intermediates or research chemicals. Pricing and availability fluctuate based on demand from contract research organizations (CROs) and academic institutions. Quality control measures, including HPLC purity analysis and NMR characterization, are critical for ensuring reproducibility in downstream applications.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for fluorinated organic compounds should be followed, including the use of personal protective equipment (PPE) and fume hoods. Disposal must comply with local regulations for laboratory waste management, a topic frequently searched by EHS (Environmental Health and Safety) professionals.

Looking ahead, the future of 4-amino-5-(3-fluorophenyl)-1-(propan-2-yl)pyrrolidin-2-one research may involve high-throughput screening (HTS) campaigns or its incorporation into DNA-encoded libraries (DELs). These cutting-edge approaches dominate contemporary hit identification strategies. Furthermore, its potential as a covalent inhibitor warrants exploration, given the resurgence of interest in this drug class for targeting previously "undruggable" proteins.

In summary, CAS No. 2227672-31-1 represents a versatile building block with multifaceted applications in modern chemistry and biology. Its structural features resonate with current priorities in precision medicine and fragment-based drug design, ensuring its continued relevance in scientific discourse. As research progresses, updates on its biological activity profiles and patent status will likely emerge, further solidifying its position in the pharmaceutical landscape.